Cas no 2171802-14-3 (2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2171802-14-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5961781
• PubChem ID: 165514307
• Update Time: 2025-05-19

2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}cyclobutyl)acetic acid
• 2171802-14-3
• EN300-1518741
• 2-(1-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]methyl}cyclobutyl)acetic acid

• Inchi： 1S/C27H32N2O6/c1-34-18(13-24(30)29-17-27(11-6-12-27)14-25(31)32)15-28-26(33)35-16-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-10,18,23H,6,11-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： URBZJOCYHKVTCO-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC(CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)OC)=O)CCC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}cyclobutyl)acetic acid

Research Brief on 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}cyclobutyl)acetic acid (CAS: 2171802-14-3)

In recent years, the compound 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}cyclobutyl)acetic acid (CAS: 2171802-14-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclobutylacetic acid moiety makes it a versatile intermediate in the synthesis of complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and purity through novel coupling strategies and the use of advanced protecting group techniques. The compound's ability to facilitate the incorporation of cyclobutyl-based amino acid derivatives into peptide chains has been particularly noteworthy, opening new avenues for the design of peptidomimetics and constrained peptides with enhanced stability and bioavailability.

In addition to its synthetic applications, 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}cyclobutyl)acetic acid has been investigated for its potential role in targeted drug delivery systems. Its structural compatibility with various drug conjugates and linkers has made it a promising candidate for the development of prodrugs and antibody-drug conjugates (ADCs). Preliminary in vitro studies have demonstrated its efficacy in improving the pharmacokinetic profiles of conjugated therapeutics, with reduced off-target effects and enhanced tumor penetration.

Furthermore, the compound's mechanism of action and metabolic stability have been subjects of ongoing research. Recent findings suggest that the cyclobutyl ring confers rigidity to the molecule, potentially reducing enzymatic degradation and improving its half-life in biological systems. This property is particularly advantageous for the development of long-acting therapeutics and imaging agents.

In conclusion, 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}cyclobutyl)acetic acid (CAS: 2171802-14-3) represents a valuable tool in modern chemical biology and drug development. Its multifaceted applications, from peptide synthesis to targeted therapeutics, underscore its importance in advancing biomedical research. Future studies are expected to further elucidate its potential and expand its utility in novel therapeutic modalities.